Cas no 82425-35-2 (20-O-Acetylingenol-3-angelate)

Euphorbiacol-3-o-angelic acid-20-acetate natural compound
20-O-Acetylingenol-3-angelate structure
20-O-Acetylingenol-3-angelate structure
Product Name:20-O-Acetylingenol-3-angelate
CAS No:82425-35-2
Molecular Formula:C27H36O7
Molecular Weight:472.57054901123
CID:1065577

20-O-Acetylingenol-3-angelate Properties

Names and Identifiers

    • 20-O-Acetylingenol-3-angelate
    • Euphorbia factor Pe1
    • PEP 008
    • INGENOL-3-ANGELATE-20-ACETATE
    • [(1S,4S,5S,6R,9S,10R,12R,14R)-7-(Acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetr
    • Euphorbia factor Pe1Euphorbia factor Pe1
    • 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecene, 2-butenoic acid deriv. (ZCI)
    • 2-Butenoic acid, 2-methyl-, 4-[(acetyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-6-yl ester, [1aR-[1aα,2β,5β,5aβ,6β(Z),8aα,9α,10aα]]- (ZCI)
    • InChIKey： ZYCAGKYWXRKLSN-KLKWOBOISA-N
    • Inchi： 1S/C27H36O7/c1-8-13(2)24(31)34-23-14(3)11-26-15(4)9-19-20(25(19,6)7)18(22(26)30)10-17(12-33-16(5)28)21(29)27(23,26)32/h8,10-11,15,18-21,23,29,32H,9,12H2,1-7H3/b13-8-/t15-,18+,19-,20+,21-,23+,26+,27+/m1/s1
    • SMILES： O[C@@]12[C@@H](OC(=O)/C(/C)=C\C)C(C)=C[C@]31[C@H](C)C[C@H]1C([C@H]1[C@H](C=C([C@H]2O)COC(=O)C)C3=O)(C)C

Computed Properties

  • Exact Mass: 472.246104g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 472.246104g/mol
  • Monoisotopic Mass: 472.246104g/mol
  • Topological Polar Surface Area: 110Ų
  • Heavy Atom Count: 34
  • Complexity: 1030
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 472.6

Experimental Properties

  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • Color/Form: Powder
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),

20-O-Acetylingenol-3-angelate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AH51144-5mg
20-O-Acetylingenol-3-angelate
 82425-35-2 >98%(HPLC)
5mg
 $683.00 2024-04-19
Aaron
AR00G4FO-1mg
20-O-Acetylingenol-3-angelate
 82425-35-2 95%
1mg
 $302.00
ChemScence
CS-3915-1mg
20-O-Acetylingenol-3-angelate
 82425-35-2
1mg
 $145.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP3014-20mg
20-O-Acetylingenol-3-angelate
 82425-35-2 98%
20mg
 $460 2023-09-20
Cooke Chemical
M4631635-5mg
20-O-Acetylingenol-3-angelate
 82425-35-2 98%
5mg
 RMB 3124.80 2025-02-20
Crysdot LLC
CD32000330-5mg
20-O-Acetylingenol-3-angelate
 82425-35-2 98+%
5mg
 $245 2024-07-18
DC Chemicals
DC9655-20 mg
20-O-Acetylingenol-3-angelate
 82425-35-2 >98%
20mg
 $800.0 2022-03-01
MedChemExpress
HY-N0868-1mg
20-O-Acetylingenol-3-angelate
 82425-35-2
1mg
 ￥1450 2022-05-18
TargetMol Chemicals
TQ0099-5 mg
20-O-Acetylingenol-3-angelate
 82425-35-2 98.14%
5mg
 ￥ 3,330
TRC
A179260-2.5mg
20-O-Acetylingenol-3-angelate
 82425-35-2
2.5mg
 $ 207.00 2023-04-19

20-O-Acetylingenol-3-angelate Synthesis

Synthetic Circuit 1

75567-37-2 75567-37-2
82425-35-2 82425-35-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Syntheses, biological evaluation and SAR of ingenol mebutate analogues for treatment of actinic keratosis and non-melanoma skin cancer
Liang, Xifu; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5624-5629

Synthetic Circuit 2

75567-37-2 75567-37-2
82425-35-2 82425-35-2
Reaction Conditions
1.1 Solvents: Pyridine ;  10 °C; overnight, rt
Reference
Synthesis and cytotoxicity against K562 cells of 3-O-Angeloyl-20-O-acetyl ingenol, a derivative of ingenol mebutate
Liu, Ming; et al, International Journal of Molecular Sciences, 2016, 17(8), 1348/1-1348/16

Synthetic Circuit 3

75567-37-2 75567-37-2
82425-35-2 82425-35-2
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: tert-Butanol ;  7 h, 37 °C
Reference
Regioselective acylation of 3-O-angeloylingenol by Candida antarctica Lipase B
Teng, R. W.; et al, Fitoterapia, 2009, 80(4), 233-236

Synthetic Circuit 4

87980-68-5 87980-68-5
82425-35-2 82425-35-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, 25 °C
2.1 Solvents: Pyridine ;  10 °C; overnight, rt
Reference
Synthesis and cytotoxicity against K562 cells of 3-O-Angeloyl-20-O-acetyl ingenol, a derivative of ingenol mebutate
Liu, Ming; et al, International Journal of Molecular Sciences, 2016, 17(8), 1348/1-1348/16

Synthetic Circuit 5

77573-43-4 77573-43-4
94487-74-8 94487-74-8
82425-35-2 82425-35-2
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  15 °C; 40 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, 25 °C
3.1 Solvents: Pyridine ;  10 °C; overnight, rt
Reference
Synthesis and cytotoxicity against K562 cells of 3-O-Angeloyl-20-O-acetyl ingenol, a derivative of ingenol mebutate
Liu, Ming; et al, International Journal of Molecular Sciences, 2016, 17(8), 1348/1-1348/16

Synthetic Circuit 6

30220-46-3 30220-46-3
82425-35-2 82425-35-2
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid monohydrate Solvents: Acetone ;  2 h, rt
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  15 °C; 40 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water ;  rt
3.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, 25 °C
4.1 Solvents: Pyridine ;  10 °C; overnight, rt
Reference
Synthesis and cytotoxicity against K562 cells of 3-O-Angeloyl-20-O-acetyl ingenol, a derivative of ingenol mebutate
Liu, Ming; et al, International Journal of Molecular Sciences, 2016, 17(8), 1348/1-1348/16

20-O-Acetylingenol-3-angelate Raw materials

20-O-Acetylingenol-3-angelate Preparation Products

20-O-Acetylingenol-3-angelate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:82425-35-2)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:82425-35-2)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:82425-35-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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